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4-Aminophenylboronic acid

hydrochloride

Cat. No.: B151665 Get Quote

An in-depth exploration of the synthesis, applications, and future directions of

aminophenylboronic acids in sensing, bioseparations, drug delivery, and enzyme inhibition.

Aminophenylboronic acids (APBAs) and their derivatives have emerged as a versatile class of

molecules with significant potential across various scientific disciplines, particularly in the

biomedical and biotechnological fields. Their unique ability to reversibly bind with cis-1,2- and

-1,3-diols forms the foundation for their diverse applications, ranging from highly sensitive

biosensors to targeted drug delivery systems and potent enzyme inhibitors. This technical

guide provides a comprehensive overview of the core applications of APBAs, offering

researchers, scientists, and drug development professionals a detailed resource complete with

experimental protocols, quantitative data, and visual representations of key processes.

APBA-Based Sensors: A New Frontier in Analyte
Detection
The inherent affinity of the boronic acid moiety for diols makes APBAs excellent candidates for

the development of sensors for saccharides and other diol-containing molecules. This principle

has been extensively applied in the creation of glucose sensors, offering a promising

alternative to traditional enzyme-based methods.[1]
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A prominent application of APBAs is in non-enzymatic electrochemical sensors for glucose

detection. These sensors are often fabricated by functionalizing electrode surfaces with APBA.

The binding of glucose to the immobilized APBA alters the electrochemical properties of the

electrode, which can be measured to determine the glucose concentration.

Quantitative Performance of APBA-Based Glucose Sensors:
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Sensor Type Analyte Linear Range
Limit of
Detection
(LOD)

Reference

Poly(3-

aminophenylboro

nic acid)-

functionalized

carbon

nanotubes

D-Fructose 1 - 500 µM 0.24 µM [2]

Poly(3-

aminophenylboro

nic acid)-

functionalized

carbon

nanotubes

D-Glucose 1 - 500 µM 0.36 µM [2]

3-

Aminophenylbor

onic acid on

Screen-Printed

Carbon

Electrode

D-Glucose Not Specified 7.96 nM [3]

Poly(aniline

boronic acid)-

functionalized

SWNTs

D-Fructose Not Specified 2.92 mM [4]

Poly(aniline

boronic acid)-

functionalized

SWNTs

D-Glucose Not Specified 3.46 mM [4]

3-

Aminophenylbor

onic acid

polymer

nanoparticles

D-Glucose 0 - 10 mM Not Specified [5]
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Experimental Protocol: Fabrication of a 3-Aminophenylboronic Acid-Based Impedimetric

Glucose Sensor[6]

This protocol outlines the single-step fabrication of a non-enzymatic glucose sensor using a

screen-printed carbon electrode (SPCE).

Materials:

Screen-Printed Carbon Electrode (SPCE)

3-Aminophenylboronic acid (3-APBA)

Sodium nitrite (NaNO₂)

Sulfuric acid (H₂SO₄, 0.1 M)

Ultrapure water

Procedure:

Electrode Pre-treatment: Pre-treat the SPCE to enhance charge-transfer kinetics. This is a

crucial step to introduce hydroxyl groups on the surface and expose the graphite flake

edges.

Functionalization Solution Preparation: Prepare a solution containing 0.4 M 3-

aminophenylboronic acid and 0.4 M NaNO₂ in 0.1 M H₂SO₄.

Electrode Functionalization:

Apply 20 µL of the 3-APBA solution and 20 µL of the NaNO₂ solution to the working area

of the pre-treated SPCE.

Allow the reaction to proceed for 10 minutes at room temperature.

Washing: Thoroughly wash the functionalized electrode with a large volume of ultrapure

water to remove any unreacted reagents.

Drying and Storage: Gently dry the electrode and store it appropriately before use.
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Workflow for APBA-Based Glucose Sensor Fabrication and Operation:
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Elution Strategies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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